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Compound of Interest

Compound Name: Potassium vinyltrifluoroborate

Cat. No.: B043214

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety and handling procedures
for potassium vinyltrifluoroborate. The information is compiled and synthesized from various
safety data sheets (SDS) to ensure a thorough understanding of the potential hazards and the

necessary precautions for its use in a laboratory and research setting.

Chemical and Physical Properties

Potassium vinyltrifluoroborate is a white to off-white solid organoboron compound.[1] It is
recognized for its stability under standard conditions, particularly its stability in air and water,
which makes it a versatile reagent in organic synthesis.[2] However, it is also noted to be
hygroscopic and may be light-sensitive.[2][3]

Table 1: Physical and Chemical Properties of Potassium Vinyltrifluoroborate
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Property Value

Chemical Formula C2H3BF3K][1][4]

Molecular Weight 133.95 g/mol [4][5]

Appearance White to off-white or yellow solid/powder[1][6]
Melting Point 230-242 °C (decomposes)[2][6]

Solubility Soluble in polar organic solvents[1]

Stable under recommended storage conditions;

Stability

hygroscopic[2][4][7]

Hazard Identification and Classification

Potassium vinyltrifluoroborate is classified as a hazardous substance. Depending on the

supplier and concentration, it is identified as causing skin irritation or severe skin burns, and

serious eye irritation or damage.[4][5][8] It may also cause respiratory irritation.[4][8]

Table 2: GHS Hazard Classification for Potassium Vinyltrifluoroborate

Hazard Class Category Hazard Statement
H314: Causes severe skin
Skin Corrosion/Irritation 1B/2 burns and eye damage / H315:

Causes skin irritation[5][8]

Serious Eye Damage/Eye
o Y gerEy 1/2A
Irritation

H318: Causes serious eye
damage / H319: Causes

serious eye irritation[8]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation[8]

Signal Word: Danger or Warning|[8]

Hazard Pictograms:
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GHSO05 (Corrosion)[8]

GHSO07 (Exclamation Mark)

Safe Handling and Storage Protocols

Proper handling and storage are crucial to minimize the risks associated with potassium

vinyltrifluoroborate.

Handling

Engineering Controls: Work in a well-ventilated area. The use of a chemical fume hood is
recommended.[2] Ensure that eyewash stations and safety showers are readily accessible.

[21[8]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[8]

o Skin Protection: Wear protective gloves and a lab coat.[4][8]

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[4]

General Hygiene: Avoid contact with skin, eyes, and clothing.[7] Do not breathe dust.[2]
Wash hands thoroughly after handling.[8] Do not eat, drink, or smoke in the work area.[3]

Storage

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]
Store under an inert atmosphere (e.g., argon or nitrogen).[2][3][6]
Protect from moisture and light.[2][3]

Store away from incompatible materials such as strong oxidizing agents, strong reducing
agents, acids, acid chlorides, and acid anhydrides.[2][4]
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Safe Handling Workflow for Potassium Vinyltrifluoroborate

Preparation

Don Appropriate PPE Ensure Engineering Controls
(Gloves, Goggles, Lab Coat) (Fume Hood, Eyewash Station)

Han(wng
y

Weigh/Transfer in Fume Hood Clean Spills Promptly

'

Perform Reaction in Ventilated Area

Storage & Disposal

Store in Tightly Sealed Container

Store in Cool, Dry, Inert Atmosphere

'

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of potassium vinyltrifluoroborate.

Emergency Procedures

In the event of accidental exposure or a spill, immediate and appropriate action is necessary.
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First-Aid Measures

Table 3: First-Aid Measures for Potassium Vinyltrifluoroborate Exposure

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical
attention.[4][8]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical
attention.[2][4][8]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][4]

[8]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[2][4][8]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Hazardous Combustion Products: Thermal decomposition can produce carbon oxides,

hydrogen fluoride, borane/boron oxides, and potassium oxides.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Accidental Release Measures
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« Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment. Avoid breathing dust and contact with the substance.[4]

+ Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4]

* Methods for Cleaning Up: Sweep up the spilled solid and place it in a suitable, closed
container for disposal. Avoid generating dust.[2][4]

Emergency Response for Accidental Exposure

Accidental Exposure
(Skin/Eye/lnhalation)

Skin/Eye Inhalation

Skin/Eye Contact

Immediately Flgsh with Water Move to Fresh Air
(15+ minutes)

@ontaminated Clothing Provide Oxygen if Needed

Click to download full resolution via product page

Caption: An emergency response workflow for accidental exposure to potassium
vinyltrifluoroborate.

Stability and Reactivity
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Potassium vinyltrifluoroborate is generally stable under recommended storage conditions.[4]
However, it is hygroscopic and can react with certain substances.[2][7]

Table 4: Stability and Reactivity Profile

Parameter Description
Reactivity Generally stable, but can be reactive.[1]
Chemical Stability Stable under standard ambient conditions.

- ) Exposure to moist air or water, and incompatible
Conditions to Avoid _
materials.[2][7]

) ) Strong oxidizing agents, strong reducing agents,
Incompatible Materials ) ) ) ) )
acids, acid chlorides, and acid anhydrides.[2][4]

Carbon oxides, hydrogen fluoride, borane/boron

Hazardous Decomposition Products oxides, and potassium oxides upon combustion.

[8]

Toxicological Information

The toxicological properties of potassium vinyltrifluoroborate have not been thoroughly
investigated.[4] The available information is largely based on its classification as a corrosive or
irritant.

Table 5: Summary of Toxicological Information

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b043214?utm_src=pdf-body
https://www.capotchem.cn/doc/viewmsds_13682-77-4.html
https://www.fishersci.com/store/msds?partNumber=AC387700050&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL17970~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2018:01:08~~Potassium%20vinyltrifluoroborate~~
https://cymitquimica.com/cas/13682-77-4/
https://www.fishersci.com/store/msds?partNumber=AC387700050&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL17970~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2018:01:08~~Potassium%20vinyltrifluoroborate~~
https://www.fishersci.com/store/msds?partNumber=AC387700050&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_13682-77-4.html
https://synquestprodstorage.blob.core.windows.net/msds/5300/5360-3-01.pdf
https://www.benchchem.com/product/b043214?utm_src=pdf-body
https://www.capotchem.cn/doc/viewmsds_13682-77-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Effect Description

Acute Toxicity No data available.

Skin Corrosion/Irritation Causes skin irritation or severe skin burns.[8]
Serious Eye Damage/Irritation Causes serious eye irritation or damage.[8]
Respiratory Sensitization May cause respiratory irritation.[4][8]

Not classified as a carcinogen by IARC, NTP, or

Carcinogenicity OSHA

May include coughing, shortness of breath,
Symptoms of Exposure .
headache, nausea, and vomiting.

Note on Experimental Protocols: Detailed experimental methodologies for the toxicological and
safety assessments of potassium vinyltrifluoroborate are not publicly available in the cited
safety data sheets. The information provided is a summary of known hazards and
recommended handling procedures.

Disposal Considerations

Dispose of potassium vinyltrifluoroborate and its contaminated packaging in accordance
with local, state, and federal regulations. It is recommended to use a licensed professional
waste disposal service.[4] Do not mix with other waste.

Conclusion

Potassium vinyltrifluoroborate is a valuable reagent in chemical synthesis, but it requires
careful handling due to its hazardous properties. By adhering to the safety protocols outlined in
this guide, researchers and scientists can minimize the risks and ensure a safe working
environment. Always refer to the most current Safety Data Sheet provided by the supplier
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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